3-(Dimethylamino)pyridine-4-carbonitrile

• IUPAC Name: 3-(dimethylamino)pyridine-4-carbonitrile
• InChI: InChI=1S/C8H9N3/c1-11(2)8-6-10-4-3-7(8)5-9/h3-4,6H,1-2H3
• InChI Key: HEIJVRLSSWPBDG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CN=C1)C#N
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• CAS No.: 45865-67-6

Description

3-(Dimethylamino)pyridine-4-carbonitrile is a chemical compound with the CAS Number: 45865-67-6. It has a molecular weight of 147.18 and its IUPAC name is 3-(dimethylamino)isonicotinonitrile.

Molecular Structure Analysis

The molecular structure of this compound is influenced by temperature. For instance, the protonation degree of DMAP derivatives, especially in the case of protonation of the 4-(dimethylamino)-1-(2,3,5,6-tetrafluoropyridin-4-yl)pyridinium cation, derived from the reaction of DMAP with pentafluoropyridine, is significantly impacted by temperature.

Chemical Reactions Analysis

4-(Dimethylamino)pyridine (DMAP) and related structures are widely used as nucleophilic catalysts and also as specific parts of rationally designed molecules, where reversible reactions of the pyridinic nitrogen with electrophiles are involved.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. Unfortunately, detailed physical and chemical properties are not available in the retrieved resources.

Scientific Research Applications

Synthesis and Derivatives

A significant application of 3-(Dimethylamino)pyridine-4-carbonitrile is in the synthesis of various chemical compounds. For instance, it has been used in the solventless synthesis of mono and bis amino-5H-chromeno[3,4-c]pyridin-5-one derivatives. This synthesis method offers advantages such as simplicity, mild reaction conditions, and environmental friendliness (Kibou et al., 2016). Similarly, another study focused on the preparation of pyridine derivatives, which were analyzed through X-ray and spectroscopic methods, revealing insights into their structural and optical properties (Cetina et al., 2010).

Catalysis

This compound also finds application as a catalyst. It has been utilized in catalyzing the synthesis of new tricyclic pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidines, showcasing its role in facilitating chemical reactions under solvent-free conditions (Khashi et al., 2015). Additionally, the compound has been employed in iodolactonisation reactions of γ,δ-unsaturated carboxylic acids, where it acted as an effective catalyst, yielding lactones under neutral conditions (Meng et al., 2015).

Electronic and Optical Properties

Studies on the electronic and optical properties of this compound derivatives have revealed interesting behaviors. For instance, research into the excited states of 4-dimethylaminopyridines has provided insights into their magnetic circular dichroism and computational aspects, highlighting the influence of methyl substitution on the pyridine ring (Szydłowska et al., 2003).

Surface Chemistry

In the realm of surface chemistry, this compound has been used to form adhesion layers for the adsorption of anionic polyelectrolytes on gold surfaces. This application is crucial in understanding the interactions at the interface of gold surfaces and polyelectrolytes, which has implications in various fields including materials science and nanotechnology (Gandubert & Lennox, 2006).

Safety and Hazards

This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.